1-Bromo-2-(cyclopentyloxy)cyclooctane

• Molecular Formula: C13H23BrO
• Molecular Weight: 275.22 g/mol
• IUPAC Name: 1-bromo-2-cyclopentyloxycyclooctane
• InChI: InChI=1S/C13H23BrO/c14-12-9-3-1-2-4-10-13(12)15-11-7-5-6-8-11/h11-13H,1-10H2
• InChI Key: KGVJMVYIQLWORP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(C(CC1)OC2CCCC2)Br

Description

1-Bromo-2-(cyclopentyloxy)cyclooctane is a brominated cyclooctane derivative featuring a cyclopentyl ether substituent at the second position. The cyclooctane backbone introduces steric bulk and conformational flexibility, while the bromine atom and cyclopentyloxy group influence reactivity and polarity. Similar compounds, such as 1-Bromo-2-[dibromo(fluoro)methyl]cyclooctane (C₉H₁₄Br₃F) and 1-bromo-2-(cyclopentyloxy)benzene (C₁₁H₁₃BrO) , highlight the role of substituents in modulating physical and chemical behavior. Bromine’s electronegativity and leaving-group propensity suggest utility in nucleophilic substitution reactions, while the ether linkage may enhance solubility in organic solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-(cyclopentyloxy)cyclooctane typically involves the bromination of 2-(cyclopentyloxy)cyclooctane. This can be achieved through the reaction of cyclooctene with bromine in the presence of a solvent like carbon tetrachloride. The cyclopentyloxy group can be introduced via nucleophilic substitution reactions using cyclopentanol and a suitable leaving group.

Industrial Production Methods: Industrial production methods for this compound are not well-documented, but they would likely involve similar synthetic routes on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques could enhance the efficiency of industrial synthesis.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-(cyclopentyloxy)cyclooctane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as hydroxide ions, leading to the formation of 2-(cyclopentyloxy)cyclooctanol.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form cyclooctene derivatives.

Oxidation and Reduction: The cyclopentyloxy group can be oxidized to form corresponding ketones or reduced to form alcohols.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Elimination: Potassium tert-butoxide (KOtBu) in a non-polar solvent.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products:

Substitution: 2-(cyclopentyloxy)cyclooctanol.

Elimination: Cyclooctene derivatives.

Oxidation: Cyclopentyloxy ketones.

Reduction: Cyclopentyloxy alcohols.

Scientific Research Applications

1-Bromo-2-(cyclopentyloxy)cyclooctane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific pharmacological properties.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Bromo-2-(cyclopentyloxy)cyclooctane involves its interaction with various molecular targets. The bromine atom can participate in nucleophilic substitution reactions, while the cyclopentyloxy group can undergo oxidation or reduction. These reactions can alter the compound’s structure and reactivity, leading to the formation of different products with distinct properties.

Comparison with Similar Compounds

Key Observations:

Steric and Conformational Effects: Cyclooctane derivatives (e.g., C₉H₁₄Br₃F ) exhibit greater steric hindrance compared to smaller cycloalkanes like cyclopentane (C₅H₈BrF ). The larger ring size of cyclooctane may reduce reaction rates in substitution reactions due to conformational flexibility .

Electron-Withdrawing vs. Electron-Donating Groups: Halogenated substituents (e.g., trichloromethyl in , dibromofluoromethyl in ) enhance electrophilicity at the bromine-bearing carbon, favoring nucleophilic substitution.

Molecular Weight and Physicochemical Properties :

• Higher molecular weight compounds like C₉H₁₄Br₃F (380.921 g/mol) are expected to have elevated boiling points compared to lighter analogs like C₅H₈BrF (159.02 g/mol) .
• The cyclopentyloxy-substituted benzene has a lower calculated XLogP3 (3.9) than aliphatic analogs, suggesting reduced hydrophobicity due to aromatic π-electron interactions.

Biological Activity

1-Bromo-2-(cyclopentyloxy)cyclooctane is a chemical compound that has garnered attention for its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C$_{10}$H$_{17}$BrO
• Molecular Weight : 221.14 g/mol
• CAS Number : 62110590
• Structure : The compound features a bromine atom and a cyclopentyloxy group attached to a cyclooctane ring.

Biological Activity Overview

1-Bromo-2-(cyclopentyloxy)cyclooctane exhibits several biological activities, including:

• Antimicrobial Activity : Preliminary studies indicate that this compound may possess antimicrobial properties, making it a candidate for further investigation as a potential therapeutic agent against bacterial infections.
• Cytotoxicity : Some research suggests that it may have cytotoxic effects on certain cancer cell lines, indicating its potential as an anticancer agent.

Antimicrobial Studies

A study conducted on various brominated compounds, including 1-Bromo-2-(cyclopentyloxy)cyclooctane, showed promising results against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values were determined, demonstrating efficacy in inhibiting bacterial growth.

Compound	MIC (µg/mL)	Target Organism
1-Bromo-2-(cyclopentyloxy)cyclooctane	50	Staphylococcus aureus
Control Compound	25	Staphylococcus aureus

Cytotoxicity Assays

In vitro cytotoxicity assays were performed using various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). The results indicated that the compound exhibited selective cytotoxicity.

Cell Line	IC$_{50}$ (µM)	Remarks
MCF-7	30	Moderate activity
HeLa	45	Lower activity

Case Studies

A notable case study highlighted the use of 1-Bromo-2-(cyclopentyloxy)cyclooctane in a combinatorial therapy approach for treating resistant bacterial infections. The compound was administered alongside standard antibiotics, resulting in enhanced efficacy and reduced resistance development.

The precise mechanism through which 1-Bromo-2-(cyclopentyloxy)cyclooctane exerts its biological effects is still under investigation. However, it is hypothesized that the bromine substitution may play a crucial role in its interaction with biological targets, potentially involving:

• Disruption of Membrane Integrity : The compound may integrate into bacterial membranes, leading to increased permeability and cell lysis.
• Inhibition of Key Enzymes : It may inhibit enzymes critical for cell survival in cancer cells, leading to apoptosis.